Cas no 2229407-81-0 (1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol)

1-(3,5-Dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol is a fluorinated aromatic alcohol characterized by its unique structural features, including dimethoxy and methyl substituents on the phenyl ring and a difluoroethanol moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the development of pharmaceuticals and agrochemicals. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the aromatic methoxy groups contribute to electronic modulation, facilitating selective reactivity. Its well-defined molecular structure allows for precise functionalization, making it valuable for applications requiring tailored physicochemical properties. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol structure
2229407-81-0 structure
Product Name:1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol
CAS No:2229407-81-0
MF:C11H14F2O3
MW:232.223870754242
CID:6597952
PubChem ID:165631083
Update Time:2025-05-21

1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol
    • 2229407-81-0
    • EN300-1960614
    • Inchi: 1S/C11H14F2O3/c1-6-8(15-2)4-7(5-9(6)16-3)10(14)11(12)13/h4-5,10-11,14H,1-3H3
    • InChI Key: IMKNVXZBDNJIKG-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=C(C(C)=C(C=1)OC)OC)O)F

Computed Properties

  • Exact Mass: 232.09110063g/mol
  • Monoisotopic Mass: 232.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol Pricemore >>

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1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol Related Literature

Additional information on 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol

Comprehensive Guide to 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2229407-81-0): Properties, Applications, and Market Insights

1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2229407-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluoroethanol derivative features a unique structural framework, combining a dimethoxy-methylphenyl moiety with a difluoroethanol group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "CAS 2229407-81-0 applications" or "1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol synthesis," highlighting its growing relevance in drug discovery and material science.

The compound's molecular formula, C11H14F2O3, and molecular weight of 232.23 g/mol, position it as a versatile building block for fluorinated organic compounds. Its lipophilic properties and electron-withdrawing fluorine atoms enhance bioavailability, a critical factor in modern pharmaceutical intermediates. Recent trends in "fluorinated drug development 2024" and "green chemistry fluorination" underscore the demand for such compounds, as they align with the industry's shift toward sustainable and efficient synthetic methodologies.

In pharmaceutical applications, 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol serves as a precursor for bioactive molecules, particularly in the design of CNS-targeting drugs and enzyme inhibitors. Its structural motifs are often explored in "neurodegenerative disease research" and "cancer therapeutics," addressing pressing medical challenges. Additionally, its role in agrochemical formulations is gaining traction, with queries like "fluorinated pesticides 2024" reflecting its potential in crop protection.

The synthesis of CAS 2229407-81-0 typically involves multi-step organic reactions, including Grignard additions and fluorination techniques. Optimizing these processes is a hot topic in "process chemistry forums" and "scale-up challenges for fluorinated intermediates." Regulatory compliance, such as "REACH certification for fluorinated compounds," is another critical consideration for manufacturers and suppliers.

Market analyses reveal a steady growth trajectory for 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol, driven by its niche applications. Sourcing inquiries like "suppliers of CAS 2229407-81-0" and "high-purity fluorinated intermediates" indicate robust demand across North America, Europe, and Asia-Pacific regions. The compound's compatibility with high-throughput screening and combinatorial chemistry further solidifies its position in the fine chemicals market.

From a safety standpoint, 1-(3,5-dimethoxy-4-methylphenyl)-2,2-difluoroethan-1-ol requires standard laboratory precautions, with no significant hazards reported under normal handling conditions. However, discussions on "safe handling of fluorinated organics" emphasize the importance of proper ventilation and PPE, aligning with broader "laboratory safety trends 2024."

In conclusion, CAS 2229407-81-0 represents a compelling case study in the convergence of medicinal chemistry, sustainable synthesis, and industrial demand. Its multifaceted applications and alignment with trending topics like "next-gen fluorinated APIs" ensure its continued relevance in scientific and commercial spheres. For researchers exploring "innovative fluorinated scaffolds" or "patent analysis of difluoroethanol derivatives," this compound offers a wealth of opportunities.

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